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acid

Cat. No.: B1301985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (3-
Hydroxymethyl)phenylboronic acid in organic solvents. Due to the limited availability of

direct quantitative solubility data for (3-Hydroxymethyl)phenylboronic acid in publicly

accessible literature, this document presents data for structurally analogous compounds,

namely phenylboronic acid and its substituted derivatives. The methodologies detailed herein

are standard for determining boronic acid solubility and can be directly applied to the target

compound.

Introduction to Phenylboronic Acid Solubility
Phenylboronic acids are a class of compounds widely used in organic synthesis, most notably

in Suzuki-Miyaura cross-coupling reactions. Their solubility in organic solvents is a critical

parameter for reaction optimization, purification, and formulation development. The solubility of

phenylboronic acids is primarily influenced by two factors: the nature and position of

substituents on the phenyl ring and the polarity of the solvent[1]. Generally, boronic acids

exhibit higher solubility in polar organic solvents[2].
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The following tables summarize the experimentally determined mole fraction solubility of

phenylboronic acid and isobutoxyphenylboronic acid isomers in a range of organic solvents at

various temperatures. This data provides a valuable reference for predicting the solubility

behavior of (3-Hydroxymethyl)phenylboronic acid.

Table 1: Solubility of Phenylboronic Acid in Various Organic Solvents[1]
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Solvent Temperature (K) Mole Fraction (x)

Chloroform 293.15 0.012

303.15 0.020

313.15 0.033

323.15 0.052

3-Pentanone 293.15 0.095

303.15 0.135

313.15 0.185

323.15 0.250

Acetone 293.15 0.110

303.15 0.155

313.15 0.210

323.15 0.280

Dipropyl Ether 293.15 0.055

303.15 0.080

313.15 0.115

323.15 0.160

Methylcyclohexane 293.15 < 0.001

303.15 < 0.001

313.15 0.001

323.15 0.001

Table 2: Solubility of Isobutoxyphenylboronic Acid Isomers in Various Organic Solvents[1]
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Solvent
Temperature
(K)

ortho-
Isobutoxyphen
ylboronic Acid
(Mole Fraction,
x)

meta-
Isobutoxyphen
ylboronic Acid
(Mole Fraction,
x)

para-
Isobutoxyphen
ylboronic Acid
(Mole Fraction,
x)

Chloroform 293.15 0.045 0.008 0.006

303.15 0.075 0.014 0.011

313.15 0.120 0.024 0.019

323.15 0.185 0.041 0.032

3-Pentanone 293.15 0.135 0.028 0.022

303.15 0.190 0.045 0.036

313.15 0.260 0.070 0.057

323.15 0.350 0.105 0.088

Acetone 293.15 0.150 0.040 0.032

303.15 0.210 0.062 0.051

313.15 0.285 0.092 0.075

323.15 0.380 0.130 0.108

Dipropyl Ether 293.15 0.105 0.018 0.015

303.15 0.150 0.030 0.025

313.15 0.210 0.048 0.040

323.15 0.290 0.075 0.063

Methylcyclohexa

ne
293.15 0.002 < 0.001 < 0.001

303.15 0.003 0.001 0.001

313.15 0.005 0.002 0.002

323.15 0.008 0.003 0.003
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Experimental Protocol for Solubility Determination
A reliable and widely used method for determining the solubility of boronic acids in organic

solvents is the dynamic or synthetic method. This technique involves observing the dissolution

of a solid in a liquid under controlled heating.

Principle
A biphasic mixture of the boronic acid and the chosen organic solvent with a precisely known

composition is prepared. This mixture is then heated at a constant, slow rate with vigorous

stirring. The temperature at which the last solid particles dissolve, resulting in a clear, single-

phase solution, is recorded as the equilibrium solubility temperature for that specific

composition. The disappearance of turbidity can be monitored visually or instrumentally by

measuring the intensity of a light beam passing through the sample[1][3].

Materials and Apparatus
Boronic Acid: (3-Hydroxymethyl)phenylboronic acid

Organic Solvents: High-purity solvents of interest

Analytical Balance: For accurate weighing

Jacketed Glass Vessel: To allow for precise temperature control

Magnetic Stirrer and Stir Bar: For homogeneous mixing

Calibrated Temperature Probe: For accurate temperature measurement

Luminance Probe or Light Source and Detector: For monitoring turbidity

Heating/Cooling Circulator: To control the temperature of the jacketed vessel[1]

Procedure
Sample Preparation: Accurately weigh the (3-Hydroxymethyl)phenylboronic acid and the

selected organic solvent into the jacketed glass vessel. The composition of the mixture

should be known with a high degree of accuracy[1].
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Heating and Stirring: Heat the biphasic sample at a slow, constant rate (e.g., 0.3 K/h) while

ensuring vigorous stirring to maintain a homogeneous suspension[1].

Turbidity Measurement: Continuously monitor the intensity of a light beam passing through

the sample. As the solid dissolves, the turbidity of the mixture will decrease, leading to an

increase in light transmission[1].

Endpoint Determination: The temperature at which the solution becomes completely clear

(i.e., the turbidity disappears) is recorded as the solubility temperature for the prepared

composition.

Data Collection: Repeat the procedure for different compositions of the boronic acid and

solvent to construct a solubility curve.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the dynamic method for determining the

solubility of (3-Hydroxymethyl)phenylboronic acid.
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Dynamic Method Workflow

Sample Preparation
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Caption: Workflow for the dynamic solubility determination method.

Logical Relationship of Factors Influencing Solubility
The solubility of a phenylboronic acid derivative is a function of both its intrinsic properties and

the characteristics of the solvent.
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Factors Influencing Solubility
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Caption: Key factors that determine the solubility of phenylboronic acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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